Azanium;sodium;2,4-dimethylbenzenesulfonic acid;formaldehyde;4-(4-oxidophenyl)sulfonylphenolate

• Molecular Formula: C21H24NNaO8S2
• Molecular Weight: 505.5 g/mol
• IUPAC Name: azanium;sodium;2,4-dimethylbenzenesulfonic acid;formaldehyde;4-(4-oxidophenyl)sulfonylphenolate
• InChI: InChI=1S/C12H10O4S.C8H10O3S.CH2O.H3N.Na/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12;1-6-3-4-8(7(2)5-6)12(9,10)11;1-2;;/h1-8,13-14H;3-5H,1-2H3,(H,9,10,11);1H2;1H3;/q;;;;+1/p-1
• InChI Key: KRPDJBGZFNMNKY-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)O)C.C=O.C1=CC(=CC=C1[O-])S(=O)(=O)C2=CC=C(C=C2)[O-].[NH4+].[Na+]
• CAS No.: 68516-87-0

Description

Azanium;sodium;2,4-dimethylbenzenesulfonic acid;formaldehyde;4-(4-oxidophenyl)sulfonylphenolate is a complex chemical compound with the molecular formula C21H24NNaO8S2 and a molecular weight of 505.537 g/mol . This compound is known for its unique structure, which includes components such as 2,4-dimethylbenzenesulfonic acid, formaldehyde, and 4-(4-oxidophenyl)sulfonylphenolate. It is used in various industrial and scientific applications due to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of azanium;sodium;2,4-dimethylbenzenesulfonic acid;formaldehyde;4-(4-oxidophenyl)sulfonylphenolate involves several steps. The primary components, 2,4-dimethylbenzenesulfonic acid and formaldehyde, undergo a series of reactions to form the final compound. The reaction conditions typically include controlled temperatures and the presence of catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process includes the careful mixing of reactants, maintaining specific temperatures, and using industrial-grade catalysts to accelerate the reactions .

Chemical Reactions Analysis

Types of Reactions

Azanium;sodium;2,4-dimethylbenzenesulfonic acid;formaldehyde;4-(4-oxidophenyl)sulfonylphenolate undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may produce sulfonic acid derivatives, while reduction reactions may yield alcohol derivatives .

Scientific Research Applications

Azanium;sodium;2,4-dimethylbenzenesulfonic acid;formaldehyde;4-(4-oxidophenyl)sulfonylphenolate has several scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biological assays and experiments to study its effects on biological systems.

Medicine: Investigated for potential therapeutic applications due to its unique chemical properties.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of azanium;sodium;2,4-dimethylbenzenesulfonic acid;formaldehyde;4-(4-oxidophenyl)sulfonylphenolate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their structure and function. This interaction can lead to various biochemical and physiological changes, depending on the specific application .

Comparison with Similar Compounds

Similar Compounds

Disodium 4-formyl-1,3-benzenedisulfonate: Similar in structure but differs in the presence of formyl groups.

Sodium 4-formylbenzenesulfonate: Contains a formyl group and a sulfonate group, similar to the target compound.

Mordant Red 21: A dye with a similar sulfonate structure but used primarily in textile applications.

Uniqueness

Azanium;sodium;2,4-dimethylbenzenesulfonic acid;formaldehyde;4-(4-oxidophenyl)sulfonylphenolate is unique due to its specific combination of components, which confer distinct chemical properties and applications.